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Compound of Interest

Compound Name: JNJ-27141491

Cat. No.: B1244925

Get Quote

Technical Support Center: JNJ-27141491
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the

potential off-target effects of JNJ-27141491.

Overview of JNJ-27141491 Selectivity
JNJ-27141491 is a potent and selective noncompetitive antagonist of the human chemokine

receptor CCR2. Its primary pharmacological activity is the inhibition of CCR2-mediated

signaling, which plays a crucial role in the recruitment of monocytes and macrophages to sites

of inflammation.

Quantitative Data on Selectivity:
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Target Assay Type IC50 (nM) Notes

Human CCR2

MCP-1-induced Ca2+

mobilization in

hCCR2-CHO cells

13
Potent inhibition of on-

target activity.

Human CCR1 Functional Assays
No significant

inhibition

High selectivity over

the closely related

CCR1 receptor.

Human CCR3-8 Functional Assays
No significant

inhibition

Demonstrates

selectivity across a

panel of other

chemokine receptors.

Human CXCR1-3 Functional Assays
No significant

inhibition

No significant activity

observed against

these CXCR

receptors.

Note: Publicly available information on the broader off-target profile of JNJ-27141491, including

comprehensive kinase screening data, is limited. The information provided is based on initial

characterization studies.

Frequently Asked Questions (FAQs)
Q1: We are observing unexpected cellular phenotypes in our experiments with JNJ-27141491
that do not seem to be related to CCR2 inhibition. What could be the cause?

A1: While JNJ-27141491 is reported to be highly selective for CCR2, off-target effects can

never be completely ruled out without comprehensive screening data. Unexplained cellular

phenotypes could arise from interactions with other unknown proteins. It is also important to

consider the experimental system itself. The following troubleshooting guide may help isolate

the cause.

Q2: Has JNJ-27141491 been profiled against a broad panel of kinases?
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A2: There is no publicly available data from a comprehensive kinome scan for JNJ-27141491.

Therefore, its activity against the human kinome is largely uncharacterized. If your experimental

model has a signaling pathway that is highly dependent on specific kinase activities, and you

observe unexpected results, it would be prudent to consider the possibility of off-target kinase

inhibition.

Q3: Are there any known off-target liabilities for the broader class of CCR2 antagonists?

A3: Some small molecule antagonists of chemokine receptors have been reported to interact

with other G protein-coupled receptors (GPCRs). For example, some CCR2 antagonists have

shown cross-reactivity with α1-adrenergic receptors. While this has not been specifically

reported for JNJ-27141491, it represents a potential class-related off-target effect to consider,

especially if you observe cardiovascular or smooth muscle-related effects in your in vivo

models.

Q4: What are the recommended negative controls to use in our experiments to confirm that the

observed effects are due to CCR2 inhibition?

A4: To validate that the observed biological effect is mediated by CCR2, consider the following

controls:

A structurally distinct CCR2 antagonist: Using another well-characterized CCR2 antagonist

with a different chemical scaffold can help confirm that the phenotype is due to on-target

inhibition.

A CCR2 knockout/knockdown cell line or animal model: The most definitive control is to use

a biological system that lacks the target protein.

An inactive enantiomer or structural analog: If available, a closely related but inactive

molecule can serve as an excellent negative control.

Troubleshooting Guides
Issue: Inconsistent or unexpected results in cell-based
assays.
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Potential Cause Troubleshooting Steps

Off-target effects

1. Perform a dose-response curve to see if the

unexpected effect follows a different potency

than the on-target CCR2 inhibition. 2. Use a

rescue experiment by adding the CCR2 ligand

(e.g., MCP-1/CCL2) to see if the on-target effect

can be competed out. 3. Test the compound in a

CCR2-negative cell line to see if the unexpected

phenotype persists.

Compound stability/solubility

1. Verify the stability of JNJ-27141491 in your

specific cell culture medium and experimental

conditions. 2. Ensure the compound is fully

solubilized and does not precipitate at the

concentrations used.

Cell line integrity

1. Confirm the expression and functionality of

CCR2 in your cell line. 2. Periodically check for

mycoplasma contamination and verify cell line

identity.

Issue: Unanticipated physiological responses in in vivo
models.
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Potential Cause Troubleshooting Steps

Off-target pharmacology

1. Monitor for a broad range of physiological

changes, not just those expected from CCR2

inhibition. 2. If cardiovascular effects are noted,

consider potential interactions with adrenergic

receptors. 3. Conduct a preliminary toxicology

screen to look for signs of organ-specific toxicity.

Pharmacokinetics/Metabolism

1. Characterize the pharmacokinetic profile of

JNJ-27141491 in your animal model to ensure

adequate exposure. 2. Consider that

metabolites of the compound may have their

own biological activities.

Model-specific effects

1. Be aware of potential species differences in

CCR2 pharmacology and off-target profiles. 2.

Use appropriate vehicle controls and consider

the overall health status of the animals.

Experimental Protocols
Protocol 1: General Kinase Profiling Assay (Example)

This protocol describes a general method for assessing the kinase selectivity of a test

compound like JNJ-27141491 using a commercially available service (e.g., KINOMEscan™).

Compound Preparation: Solubilize JNJ-27141491 in 100% DMSO to create a high-

concentration stock solution (e.g., 10 mM).

Assay Concentration: Provide the compound to the screening service for testing at one or

more concentrations (e.g., 1 µM and 10 µM) against a panel of several hundred kinases.

Binding Assay: The assay typically involves the test compound competing with a proprietary,

immobilized ligand for binding to the active site of each kinase. The amount of test

compound bound to the kinase is measured.
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Data Analysis: The results are often reported as a percentage of control (%Ctrl), where a

lower percentage indicates stronger binding. A common threshold for a significant "hit" is a

%Ctrl value below a certain cutoff (e.g., <10% or <35%).

Follow-up: For any significant hits, determine the dissociation constant (Kd) or IC50 value

through dose-response experiments to quantify the potency of the off-target interaction.

Protocol 2: GPCR Off-Target Screening (Example)

This protocol outlines a general approach for screening a compound against a panel of non-

target GPCRs.

Compound Preparation: Prepare a stock solution of JNJ-27141491 in a suitable solvent

(e.g., DMSO).

Assay Panel: Select a commercially available GPCR screening panel that includes a diverse

range of receptor subtypes.

Binding or Functional Assay:

Radioligand Binding Assay: The ability of JNJ-27141491 to displace a specific

radiolabeled ligand from each GPCR is measured.

Functional Assay (e.g., Calcium Flux or cAMP): Cells expressing the target GPCR are

stimulated with a known agonist in the presence and absence of JNJ-27141491, and the

functional response is measured.

Data Analysis: Results are typically expressed as percent inhibition of binding or signaling.

Significant hits are followed up with concentration-response curves to determine IC50 or Ki

values.

Visualizations
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Unexpected Experimental Result
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To cite this document: BenchChem. [potential JNJ-27141491 off-target effects]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1244925/docs#potential-jnj-27141491-off-target-
effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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